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Compound of Interest

Compound Name: Sch 50910

CAS No.: 160415-08-7

Cat. No.: B12335027

Get Quote

Audience: Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of SCH 50911, focusing on its

selectivity profile as a competitive antagonist for the γ-aminobutyric acid B (GABA-B) receptor.

It includes quantitative binding and functional data, detailed experimental methodologies, and

visualizations of relevant pathways and workflows.

Core Properties and Selectivity Profile
SCH 50911, or (+)-(S)-5,5-dimethylmorpholinyl-2-acetic acid, is a selective, competitive, and

orally active GABA-B receptor antagonist.[1][2][3] Its selectivity is a key feature, demonstrating

potent and specific interaction with the GABA-B receptor with negligible affinity for GABA-A

receptors and a range of other neurotransmitter receptors. This makes it a valuable

pharmacological tool for studying the physiological and pathological roles of the GABA-B

system.[4][5]

The selectivity of SCH 50911 is quantified through various binding and functional assays. The

data below summarizes its affinity for the GABA-B receptor and highlights its lack of interaction
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with other major receptor types.

Receptor/A
ssay Target

Assay Type Method
Value (IC50
/ pA2)

Species Reference

GABA-B
Radioligand

Binding

Inhibition of

GABA

binding

1.1 µM (IC50) Rat (Brain) [2][3][5]

GABA-B

Autoreceptor

s

Functional

Assay

Increased

[3H]GABA

overflow

3 µM (IC50)

Rat

(Neocortical

Slices)

[2][3][4]

GABA-B
Functional

Assay

Antagonism

of Baclofen

6.0 ± 0.1

(pA2)

Rat

(Neocortical

Slices)

[4]

GABA-B
Functional

Assay

Blockade of

Baclofen

response

5.8 ± 0.004

(pA2)

Guinea Pig

(Trachea)
[5]

GABA-A
Radioligand

Binding
---

No binding

affinity up to

100 µM

--- [5]

Muscarinic

(nonspecific)

Radioligand

Binding
--- 2.2 µM (IC50) Rat (Brain) [5]

Muscarinic

(m1, m2, m4)

Radioligand

Binding
---

No binding

affinity
--- [5]

Dopamine

(D1, D2)

Radioligand

Binding
---

No binding

affinity
--- [5]

Serotonin (5-

HT2)

Radioligand

Binding
---

No binding

affinity
--- [5]

Histamine

(H1, H3)

Radioligand

Binding
---

No binding

affinity
--- [5]
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Note: While SCH 50911 showed some affinity in a nonspecific muscarinic receptor binding

assay, it was devoid of any functional agonist or antagonist activity in an isolated guinea pig

ileum preparation, confirming its lack of functional muscarinic effects.[5]

Signaling and Mechanism of Action
GABA-B receptors are metabotropic G-protein coupled receptors (GPCRs) that mediate slow

and sustained inhibitory effects in the central nervous system.[6][7] They function as obligate

heterodimers of GABA-B1 and GABA-B2 subunits.[7][8][9] Ligand binding occurs on the

extracellular "Venus Flytrap" domain of the GABA-B1 subunit.[9][10] This activation triggers the

associated Gi/o protein, which dissociates into its Gα and Gβγ subunits to modulate

downstream effectors.[7][8] SCH 50911 acts as a competitive antagonist by binding to the

orthosteric site on the GABA-B1 subunit, preventing the binding of endogenous GABA or

agonists like baclofen and thereby inhibiting receptor activation.[11]
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Caption: GABA-B receptor signaling pathway and the inhibitory action of SCH 50911.
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Experimental Protocols
The characterization of SCH 50911 selectivity relies on standardized in vitro assays. Below are

detailed methodologies for key experiments.

Objective: To determine the binding affinity (IC50) of SCH 50911 for the GABA-B receptor by

measuring its ability to displace a specific radiolabeled ligand.

Materials:

Tissue Preparation: Rat brain membranes.

Radioligand: [3H]GABA or a specific high-affinity GABA-B antagonist like [3H]CGP 54626.

[12][13][14]

Test Compound: SCH 50911 at various concentrations.

Control for Non-specific Binding: A high concentration of an unlabeled GABA-B agonist (e.g.,

baclofen) or antagonist.

Assay Buffer: Tris-HCl buffer with physiological salts (e.g., CaCl2).

Equipment: Scintillation counter, glass fiber filters, cell harvester.

Procedure:

Membrane Preparation: Homogenize rat brain tissue in a cold buffer and centrifuge to pellet

the membranes. Wash the membranes multiple times to remove endogenous GABA.

Resuspend the final pellet in the assay buffer.

Assay Setup: In test tubes, combine the brain membrane suspension, a fixed concentration

of the radioligand (e.g., [3H]CGP 54626), and varying concentrations of SCH 50911.[14] For

total binding, omit the test compound. For non-specific binding, add a saturating

concentration of unlabeled baclofen.

Incubation: Incubate the mixture at a controlled temperature (e.g., 4°C or room temperature)

for a sufficient time to reach equilibrium.
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Termination: Rapidly filter the incubation mixture through glass fiber filters using a cell

harvester. This separates the membrane-bound radioligand from the unbound.

Washing: Wash the filters with cold assay buffer to remove any remaining unbound

radioligand.

Quantification: Place the filters in scintillation vials with scintillation fluid and measure the

radioactivity using a scintillation counter.

Data Analysis: Calculate specific binding by subtracting non-specific binding from total

binding. Plot the percentage of specific binding against the logarithm of SCH 50911

concentration. Determine the IC50 value—the concentration of SCH 50911 that inhibits 50%

of the specific radioligand binding—using non-linear regression analysis.

Objective: To determine the functional antagonist potency (pA2) of SCH 50911 by measuring

its ability to competitively block the inhibitory effects of a GABA-B agonist (baclofen).[5]

Materials:

Tissue: Isolated guinea pig trachea, mounted in an organ bath.

Agonist: Baclofen.

Antagonist: SCH 50911.

Physiological Solution: Krebs-Henseleit solution, aerated with 95% O2 / 5% CO2.

Equipment: Organ bath, isometric force transducer, data acquisition system.

Procedure:

Tissue Preparation: Prepare guinea pig tracheal ring preparations and mount them in an

organ bath containing aerated Krebs-Henseleit solution at 37°C. Allow the tissue to

equilibrate under a resting tension.

Agonist Dose-Response: Generate a cumulative concentration-response curve for baclofen

to establish a baseline inhibitory response.
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Antagonist Incubation: Wash the tissue and allow it to recover. Incubate the preparation with

a fixed concentration of SCH 50911 for a predetermined period.

Shifted Dose-Response: In the continued presence of SCH 50911, generate a new

cumulative concentration-response curve for baclofen.

Data Analysis: The competitive antagonism by SCH 50911 will cause a parallel rightward

shift in the baclofen concentration-response curve.[5] Repeat the procedure with several

different concentrations of SCH 50911. Construct a Schild plot to calculate the pA2 value,

which represents the negative logarithm of the antagonist concentration that necessitates a

two-fold increase in the agonist concentration to produce the original response.

Standard Experimental Workflow for Selectivity
Profiling
The determination of a compound's selectivity follows a logical progression from initial binding

studies to functional and in vivo validation.
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In Vitro Characterization

In Vivo Validation
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Caption: Experimental workflow for characterizing GABA-B receptor antagonist selectivity.
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Conclusion
The extensive data from radioligand binding and functional assays conclusively demonstrate

that SCH 50911 is a potent and highly selective competitive antagonist of the GABA-B

receptor.[4][5] It exhibits an IC50 of 1.1 µM in rat brain binding assays and shows no significant

affinity for GABA-A or numerous other critical CNS receptors.[5] This high degree of selectivity,

combined with its oral bioavailability, establishes SCH 50911 as a crucial research tool for

elucidating the complex roles of the GABA-B receptor system in health and disease.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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